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Compound of Interest

Compound Name: Ethyl anthranilate

Cat. No.: B146823

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl anthranilate (ethyl 2-aminobenzoate) is an aromatic ester widely utilized in the flavor,
fragrance, and pharmaceutical industries for its characteristic grape-like aroma and versatile
chemical properties.[1] A thorough understanding of its solubility in various organic solvents is
paramount for its effective use in synthesis, purification, formulation, and quality control. This
technical guide provides a detailed overview of the solubility of ethyl anthranilate, outlines
experimental protocols for its determination, and presents logical workflows to aid in
experimental design. While extensive quantitative solubility data across a broad spectrum of
organic solvents is not readily available in published literature, this guide consolidates the
existing qualitative information and provides a framework for its experimental determination.

Physicochemical Properties of Ethyl Anthranilate
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Property Value Reference
CAS Number 87-25-2 [2]
Molecular Formula CoH11NO:2 [2]
Molecular Weight 165.19 g/mol [2]
Appearance Colorless to pale yellow liquid [3]
Melting Point 13-15°C [2]
Boiling Point 129-130 °C at 9 mmHg [2]
Density 1.117 g/mL at 25 °C [2]

Solubility of Ethyl Anthranilate in Organic Solvents

Ethyl anthranilate is generally characterized as being soluble in many common organic

solvents while exhibiting poor solubility in water.[2][4] The following table summarizes the

available solubility information. It is important to note the general lack of specific quantitative

solubility data in the public domain, highlighting the need for experimental determination for

specific applications.
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Solvent Solvent Class Solubility ;I;e;)merature Reference
Water Protic 413.6 mg/L 25 [5][6]
Ethanol Protic, Alcohol Soluble Not Specified [4107]
Methanol Protic, Alcohol Soluble Not Specified -
Propylene Glycol  Protic, Alcohol Soluble Not Specified [6]
Diethyl Ether Aprotic, Ether Soluble Not Specified [4]
Fixed Oils - Soluble Not Specified [6]
Acetone Aprotic, Ketone Soluble Not Specified -
Toluene Aprotic, Aromatic  Soluble Not Specified -
Hexane Aprotic, Alkane Hikely Sparingly Not Specified -
Soluble

Note: "Soluble" indicates a qualitative description found in the literature. For applications
requiring precise concentrations, experimental determination of solubility is strongly
recommended.

Experimental Protocols for Solubility Determination

For researchers and professionals requiring precise solubility data, the following experimental
protocols provide robust methods for the determination of ethyl anthranilate solubility in
organic solvents.

Isothermal Saturation (Gravimetric Method)

This method is a reliable technique for determining the thermodynamic solubility of a
compound in a given solvent.

Materials and Apparatus:

o Ethyl anthranilate (high purity)
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e Organic solvent of interest (analytical grade)

¢ Analytical balance (£0.0001 g)

o Constant temperature bath or incubator

 Vials with tight-fitting caps

e Magnetic stirrer and stir bars

» Syringe filters (chemically compatible with the solvent)
o Pre-weighed evaporation dishes or vials

e Drying oven or vacuum oven

» Desiccator

Procedure:

o Sample Preparation: Add an excess amount of ethyl anthranilate to a vial containing a
known volume of the organic solvent. The presence of undissolved solid is crucial to ensure
saturation.

» Equilibration: Tightly cap the vial and place it in a constant temperature bath set to the
desired temperature. Stir the mixture vigorously for a predetermined period (e.g., 24-48
hours) to ensure equilibrium is reached. The optimal equilibration time should be determined
experimentally.

o Phase Separation: Once equilibrium is achieved, cease stirring and allow the undissolved
solid to settle for several hours at the constant temperature.

o Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant
using a syringe. Immediately pass the solution through a syringe filter (pre-equilibrated at the
experimental temperature) into a pre-weighed, clean, and dry evaporation dish. This step is
critical to remove any undissolved microcrystals.
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» Solvent Evaporation: Place the evaporation dish in a drying oven at a temperature sufficient
to evaporate the solvent without degrading the ethyl anthranilate. A vacuum oven is
recommended for complete solvent removal at a lower temperature.

e Drying and Weighing: Once the solvent is completely evaporated, transfer the dish to a
desiccator to cool to room temperature. Weigh the dish on an analytical balance. Repeat the
drying and weighing steps until a constant mass is achieved.

o Calculation:
o Mass of dissolved ethyl anthranilate = (Mass of dish + residue) - (Mass of empty dish)
o Volume of solvent = Volume of filtrate collected

o Solubility ( g/100 mL) = (Mass of dissolved ethyl anthranilate / Volume of solvent) * 100

UV-Vis Spectrophotometric Method

This method is suitable for aromatic compounds like ethyl anthranilate that exhibit significant
UV absorbance. It is often faster than the gravimetric method but requires the development of a
calibration curve.

Materials and Apparatus:

Ethyl anthranilate (high purity)

» Organic solvent of interest (UV-grade)

o UV-Vis spectrophotometer

e Quartz cuvettes

e Volumetric flasks and pipettes

e Analytical balance (£0.0001 g)

o Constant temperature bath or incubator

 Vials with tight-fitting caps
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e Magnetic stirrer and stir bars

e Syringe filters

Procedure:

o Preparation of Standard Solutions and Calibration Curve:

[e]

Accurately weigh a small amount of ethyl anthranilate and dissolve it in the chosen
solvent in a volumetric flask to prepare a stock solution of known concentration.

o Prepare a series of standard solutions of decreasing concentrations by serial dilution of
the stock solution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for ethyl anthranilate in the specific solvent.

o Plot a calibration curve of absorbance versus concentration. The curve should be linear
and pass through the origin (or close to it). Determine the linear regression equation (y =
mx + C).

o Sample Preparation and Equilibration: Follow steps 1 and 2 from the Isothermal Saturation
(Gravimetric Method) to prepare a saturated solution of ethyl anthranilate at the desired
temperature.

o Phase Separation and Dilution:

o After equilibration and settling, carefully withdraw a small, known volume of the
supernatant.

o Dilute the supernatant with a known volume of the solvent to bring the concentration within
the linear range of the calibration curve. The dilution factor must be recorded accurately.

o Absorbance Measurement: Measure the absorbance of the diluted solution at the Amax.

e Calculation:
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o Use the linear regression equation from the calibration curve to calculate the concentration
of the diluted solution.

o Solubility = (Concentration of diluted solution) * (Dilution factor)

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts related to the solubility of ethyl
anthranilate.

Experimental Workflow for Solubility Determination
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Caption: Workflow for the experimental determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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